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Compound of Interest

Compound Name: 2,4-Dichloro-5-methylaniline

Cat. No.: B095414 Get Quote

An In-Depth Technical Guide to the Molecular Structure of 2,4-Dichloro-5-methylaniline

Abstract
This guide provides a comprehensive technical examination of 2,4-Dichloro-5-methylaniline
(CAS No: 17601-75-1), a key chemical intermediate. We will dissect its molecular architecture

through detailed analysis of its physicochemical properties and spectroscopic signatures. This

document offers an authoritative perspective on the structural elucidation of this compound,

integrating data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS). Furthermore, we present a validated synthesis protocol and discuss

established analytical methodologies for its characterization and quantification. This guide is

intended for researchers, scientists, and professionals in drug development and fine chemical

synthesis who require a deep, structurally-grounded understanding of this compound.

Introduction: The Architectural Significance of a
Versatile Intermediate
2,4-Dichloro-5-methylaniline is a substituted aromatic amine whose utility is fundamentally

derived from its specific molecular structure. The precise arrangement of its functional groups

—an amino group, two chlorine atoms, and a methyl group on a benzene ring—dictates its

reactivity and makes it a valuable precursor in the synthesis of a range of target molecules. It

serves as a critical building block in the production of agrochemicals, pharmaceuticals, and

dyes, where the structural integrity of the final product depends on the purity and well-defined
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nature of this intermediate.[1][2] Understanding its structure is not merely an academic

exercise; it is the foundation for controlling reaction pathways, predicting product formation,

and ensuring the efficacy and safety of the resulting commercial products. This guide will

establish a definitive structural profile of 2,4-Dichloro-5-methylaniline, linking its atomic

composition to its macroscopic properties and analytical behavior.

Molecular and Physicochemical Profile
The identity and physical characteristics of a compound are direct consequences of its

molecular structure. 2,4-Dichloro-5-methylaniline is a solid at room temperature, with its

properties governed by the interplay of its halogen, amine, and hydrocarbon moieties.[3]

Chemical Identity and Structure
The compound's structure is defined by a benzene ring substituted at positions 1, 2, 4, and 5.

The IUPAC name, 2,4-Dichloro-5-methylaniline, systematically describes this arrangement.
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2,4-Dichloro-5-methylaniline Structure

Spectroscopic Evidence

Observed Features

C₆H(CH₃)(NH₂)(Cl)₂

IR Spectroscopy ¹H NMR Spectroscopy Mass Spectrometry

• N-H stretch (~3400 cm⁻¹)
• C-Cl stretch (~700-800 cm⁻¹)
• Aromatic C=C (~1600 cm⁻¹)

• Aromatic Protons (2H, distinct singlets)
• Methyl Protons (3H, singlet)

• Amine Protons (2H, broad singlet)

• Molecular Ion [M]⁺ at m/z 175
• Isotope pattern [M+2]⁺, [M+4]⁺

 confirms 2 Chlorine atoms
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Starting Material:
1,2-Dichloro-4-methyl-5-nitrobenzene

Reducing Agent:
(e.g., SnCl₂/HCl, H₂/Pd-C, Fe/HCl)

Step 1: Add

Reaction Conditions:
Solvent (e.g., Ethanol, Acetic Acid)

Heat

Step 2: React

Workup & Purification:
1. Basification (e.g., NaOH)

2. Extraction (e.g., Ethyl Acetate)
3. Crystallization/Distillation

Step 3: Isolate

Final Product:
2,4-Dichloro-5-methylaniline

Step 4: Purify

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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